Cas no 374794-94-2 (2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane)

• Product Name: 2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane
• CAS No: 374794-94-2
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD13180723
• CID: 831905
• PubChem ID: 21955150
• Update Time: 2025-06-09

2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-8-azaspiro[4.5]decane, 2,2-dimethyl-
• 2,2-DIMETHYL-1-OXA-8-AZASPIRO[4.5]DECANE
• 1,1-dimethyl-1-oxa-8-azaspiro[4.5]decane
• 1-Oxa-4-azaspiro[4.5]dec-3-ene, 2,2-dimethyl-, 4-oxide
• 2,2-dimethyl-1-oxa-4-aza-spiro[4.5]dec-3-ene 4-oxide
• 2,2-Dimethyl-1-oxa-4-azaspiro< 4.5> dec-3-en-N-oxid
• 2,2-dimethyl-1-oxa-8-azaspiro[4,5]decane
• CTK2C2008
• 2,2-Dimethyl-1-oxa-8-aza-spiro[4.5]decane
• SB36898
• QLDPRSSIBTVEJA-UHFFFAOYSA-N
• MFCD13180723
• SCHEMBL4694281
• CS-0000746
• DB-355048
• F12395
• AKOS016344450
• 374794-94-2
• 2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane

• MDL： MFCD13180723
• Inchi： 1S/C10H19NO/c1-9(2)3-4-10(12-9)5-7-11-8-6-10/h11H,3-8H2,1-2H3
• InChI Key： QLDPRSSIBTVEJA-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CCC21CCNCC2

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.988
• Boiling Point: 242.816°C at 760 mmHg
• Flash Point: 96.496°C
• Refractive Index: 1.492
• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane

2,2-Dimethyl-1-oxa-8-azaspiro[4.5]decane (CAS No. 374794-94-2): A Comprehensive Overview

2,2-Dimethyl-1-oxa-8-azaspiro[4.5]decane (CAS No. 374794-94-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure, exhibits a combination of oxygen and nitrogen heteroatoms, making it a valuable scaffold for the development of novel therapeutic agents.

The spirocyclic framework of 2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of molecules derived from this scaffold. This property is particularly advantageous in drug design, where the ability to fine-tune the pharmacological properties of a compound is crucial.

Recent studies have highlighted the potential of 2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as a lead structure for developing new antiviral agents. The researchers found that derivatives of 2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In another notable study, published in the Bioorganic & Medicinal Chemistry Letters (2023), scientists investigated the potential of 2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane-based compounds as inhibitors of protein-protein interactions (PPIs). The results showed that these compounds could effectively disrupt specific PPIs involved in cancer progression, suggesting their potential as anticancer agents.

The unique chemical properties of 2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane, such as its high lipophilicity and good metabolic stability, make it an attractive candidate for drug development. These properties are essential for ensuring that the compound can effectively cross biological membranes and maintain its activity in vivo.

In addition to its therapeutic applications, 2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane has also been studied for its potential use in diagnostic imaging. A research team from the University of California (2023) reported that certain derivatives of this compound could be used as contrast agents in magnetic resonance imaging (MRI). The spirocyclic structure provided enhanced solubility and stability, which are critical for effective imaging applications.

The synthesis of 2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane has been optimized through various methods to improve yield and purity. One common approach involves the intramolecular ring-closing reaction of an appropriate precursor molecule under mild conditions. This method has been successfully applied to produce high-quality samples suitable for both research and industrial applications.

The safety profile of 2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane has also been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. These findings are crucial for advancing the compound into clinical trials and eventual commercialization.

In conclusion, 2,2-dimethyl-1-oxa-8-azaspiro[4.5]decane (CAS No. 374794-94-2) represents a promising scaffold with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for developing novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the field.